2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-thiazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-thiazole-5-carboxylic acid is a derivative of thiazole carboxylic acid, which is modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. This modification is typically used in peptide synthesis to protect the amino group during the coupling of amino acids. The presence of the Fmoc group allows for the selective deprotection under basic conditions without affecting other functional groups within the molecule.
Synthesis Analysis
The synthesis of 2-(9H-fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, a related compound, has been achieved through a reaction involving 3-bromopyruvic acid and (aminothioxomethyl)carbamic acid 9H-fluoren-9-ylmethyl ester (N-Fmoc-thiourea). The N-Fmoc-thiourea is obtained from potassium thiocyanate, which suggests a multi-step synthesis involving the introduction of the Fmoc protecting group and the formation of the thiazole ring structure .
Molecular Structure Analysis
While the specific molecular structure analysis of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-thiazole-5-carboxylic acid is not detailed in the provided papers, the structure can be inferred based on the synthesis of related compounds. The fluorenylmethoxycarbonyl group is known for its bulky and rigid structure due to the fluorene ring system, which can influence the overall conformation and reactivity of the molecule. The thiazole ring, a heterocyclic compound containing both sulfur and nitrogen, is a common motif in various biologically active compounds.
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
Relevant Case Studies
No specific case studies are mentioned in the provided papers regarding the use of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-thiazole-5-carboxylic acid. However, compounds with similar Fmoc-protected amino groups are widely used in the field of peptide synthesis, which is a critical area of study in the development of pharmaceuticals and bioactive peptides .
Scientific Research Applications
Fmoc Group Applications in Peptide Synthesis
The fluoren-9-ylmethoxycarbonyl (Fmoc) group is extensively used as a protective group for amino acids in the synthesis of peptides. It allows for the selective deprotection of amino acids under basic conditions without disturbing other sensitive functional groups. For example, the Fmoc group has been employed in the synthesis of cyclic peptides, illustrating its utility in facilitating complex organic syntheses through the protection and deprotection of functional groups (Sasaki & Crich, 2010). This methodology is crucial for constructing peptides and proteins with specific biological functions, including therapeutic agents.
Thiazole Derivatives in Medicinal Chemistry
Thiazole and its derivatives are pivotal structures in medicinal chemistry, offering a wide range of biological activities. They have been synthesized and evaluated for various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The versatility of thiazole derivatives in drug design and discovery is highlighted by their incorporation into complex molecules aimed at treating diverse conditions. For instance, novel thiazolopyridines containing pyrazolyl moiety have been synthesized and demonstrated significant antimicrobial activities, showcasing the potential of thiazole derivatives in developing new therapeutic agents (El-Emary, Khalil, Ali, & El-Adasy, 2005).
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-1,3-thiazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O4S/c27-23(28)21-13-25-22(31-21)15-9-11-26(12-10-15)24(29)30-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,13,15,20H,9-12,14H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPQDWFFHXODGBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC=C(S2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-thiazole-5-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.